Cas no 368-77-4 (3-(Trifluoromethyl)benzonitrile)

3-(Trifluoromethyl)benzonitrile Properties

Names and Identifiers

• 3-(Trifluoromethyl)benzonitrile
• A,A,A-TRIFLUORO-M-TOLUNITRILE
• ALPHA,ALPHA,ALPHA-TRIFLUORO-M-TOLUNITRILE
• M-(TRIFLUOROMETHYL)BENZONITRILE
• Benzonitrile, 3-(trifluoromethyl)-
• 3-Cyanobenzotrifluoride~alpha,alpha,alpha-Trifluoro-m-tolunitrile
• alpha,alpha,alpha-trifluoro-m-toluonitrile
• à,à,à-trifluoro-m-tolunitrile
• α,α,α-trifluoro-m-tolunitrile
• ALPHA,ALPHA,ALPHA-TRIFLUORO-META-TOLUNITRILE
• alpha,alpha,alpha-trifluoro-m-tolunitril
• 3-TRIFLUOROMETHYLBENZONITRILE (ALPHA,ALPHA,ALPHA-TRIFLUORO-M-TOLUNITRILE)
• α,α,α-Trifluoro-m-tolunitrile, 3-Cyanobenzotrifluoride
• 1-Cyano-3-(trifluoromethyl)benzene
• m-(Trifluoromethyl)cyanobenzene
• 1-(Trifluoromethyl)-3-cyanobenzene
• a.a.a-Trifluoro-m-tolunitrile
• 3-Cyanobenzotrifluoride
• EINECS 206-711-4
• meta-trifluoromethylbenzonitrile
• ncr cxfff
• m-Trifluoromethylbenzonitrile
• 3-Trifluoromethylbenzonitrile
• Y7ZD7DK3AY
• 3-trifluoromethyl-benzonitrile
• OGOBINRVCUWLGN-UHFFFAOYSA-N
• 3-(trifluoromethyl)benzenecarbonitrile
• .alpha.,.alpha.,.alpha.-Trifluoro-m-to
• SCHEMBL440276
• AKOS000119995
• NCIOpen2_001287
• InChI=1/C8H4F3N/c9-8(10,11)7-3-1-2-6(4-7)5-12/h1-4
• FT-0615554
• FT-0613932
• HMS1760C17
• EN300-17572
• M-TOLUNITRILE, .ALPHA.,.ALPHA.,.ALPHA.-TRIFLUORO-
• 3-(Trifluoromehyl)benzonitrile
• Q27294360
• F0001-1058
• MFCD00001807
• AM20040296
• W-106582
• NSC 88314
• PS-8692
• UNII-Y7ZD7DK3AY
• NSC-88314
• NSC88314
• 368-77-4
• .alpha.,.alpha.,.alpha.-Trifluoro-m-tolunitrile
• AC-4111
• DTXSID4022026
• NS00041455
• CS-0059154
• 3-(CF3)-C6H4-CN
• 3-(Trifluoromethyl)benzonitrile, 99%
• CHEMBL4472512
• STL163421
• DB-023946
• 3-(trifluoromethy)lbenzonitrile
• A,A,A-trifluor-M-tolunitril
• +Expand

• MDL： MFCD00001807
• InChIKey： OGOBINRVCUWLGN-UHFFFAOYSA-N
• Inchi： 1S/C8H4F3N/c9-8(10,11)7-3-1-2-6(4-7)5-12/h1-4H
• SMILES： FC(C1=C([H])C([H])=C([H])C(C#N)=C1[H])(F)F
• BRN： 1868102

Computed Properties

• Exact Mass: 171.03000
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 0
• Monoisotopic Mass: 171.029584
• Heavy Atom Count: 12
• Complexity: 200
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 23.8

Experimental Properties

• LogP: 2.57708
• PSA: 23.79000
• Refractive Index: n20/D 1.4575(lit.)
• Boiling Point: 189 °C(lit.)
• Melting Point: 16-20 °C (lit.)
• Flash Point: Fahrenheit: 161.6 ° f < br / > Celsius: 72 ° C < br / >
• Color/Form: Not available
• Solubility: Not available
• Sensitiveness: Lachrymatory
• Density: 1.281 g/mL at 25 °C(lit.)

3-(Trifluoromethyl)benzonitrile Security Information

• Symbol: GHS06
• WGK Germany：3
• Safety Term：6.1
• Safety Instruction： S45
• Packing Group：III
• Packing Group：III
• Risk Phrases：R20/21/22
• Hazard Level：6.1
• Dangerous goods sign： Xn
• Hazardous Material transportation number：3276
• Hazard Statement： H227-H301+H311+H331-H315-H319-H402
• Warning Statement： P210-P261-P264-P270-P271-P273-P280-P301+P310+P330-P302+P352+P312+P361+P364-P304+P340+P311-P305+P351+P338+P337+P313-P403+P233-P405-P501
• Prompt：dangerous
• Storage Condition：2-8°C
• PackingGroup：III
• Risk Phrases： R20/21/22
• HazardClass：6.1

3-(Trifluoromethyl)benzonitrile Customs Data

• HS CODE：29269095
• Customs Data：

  China Customs Code:

  2926909090

  Overview:

  2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

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